16-Oxocleroda-3,13E-dien-15-oic acid

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-14-6-5-7-17-19(14,3)10-8-15(2)20(17,4)11-9-16(13-21)12-18(22)23/h6,12-13,15,17H,5,7-11H2,1-4H3,(H,22,23)/b16-12+/t15-,17+,19+,20+/m0/s1
• InChIKey: LUZARHTWSOXFLP-IOXTZSKHSA-N

Overview of 16-Oxocleroda-3,13E-dien-15-oic Acid

16-Oxocleroda-3,13E-dien-15-oic acid (CAS 117620-72-1) is a clerodane diterpenoid [1] that can be isolated from Polyalthia longifolia (Sonn) Thw. var. pendula [2] as well as the roots of Polyalthia laui Merr. [3]. This natural product has been documented to possess antiplasmodial [2], anti-inflammatory via nitric oxide (NO) inhibition [4], antibacterial , and cytotoxic [5] activities, distinguishing it from other clerodane diterpenoids.

▸ Clerodane diterpenoid with 16-oxo-15-oic acid motif for structure–activity relationship studies

▸ Research-grade natural product isolated from Polyalthia longifolia stem bark

▸ Supports antiplasmodial screening, macrophage NO pathway research, and selectivity profiling

• [1] NP-MRD. (n.d.). 16-Oxocleroda-3,13E-dien-15-oic acid (NP0137999). Natural Product Magnetic Resonance Database. View Source
• [2] Gbedema, S. Y., Bayor, M. T., Annan, K., & Wright, C. W. (2015). Clerodane diterpenes from Polyalthia longifolia (Sonn) Thw. var. pendula: Potential antimalarial agents for drug resistant Plasmodium falciparum infection. Journal of Ethnopharmacology, 169, 176–182. View Source
• [3] Liu, Y., et al. (2013). A New Clerodane Diterpenoid from the Roots of Polyalthia laui Merr. Chinese Journal of Organic Chemistry, 33(6), 1325–1328. View Source
• [4] Wu, T. S., et al. (2014). Three New Clerodane Diterpenes from Polyalthia longifolia var. pendula. Molecules, 19(2), 2049–2060. View Source
• [5] Sashidhara, K. V., Singh, S. P., Sarkar, J., & Sinha, S. (2010). Cytotoxic clerodane diterpenoids from the leaves of Polyalthia longifolia. Natural Product Research, 24(18), 1687–1694. View Source

Structural Specificity of 16-Oxocleroda-3,13E-dien-15-oic Acid

Substitution among clerodane diterpenoids is scientifically unsound due to significant structure-activity relationship (SAR) divergence driven by specific functional group arrangements. 16-Oxocleroda-3,13E-dien-15-oic acid possesses a distinct 16-oxo (aldehyde) group and a 15-oic acid moiety, which are not universally present in all clerodane diterpenoids [1]. This precise structural configuration directly influences its observed biological profile; for instance, its antiplasmodial potency (IC50 3–6 µg/mL) [2] contrasts sharply with the weak activity (IC50 22–105 µg/mL) of co-isolated non-clerodane compounds, and its NO inhibitory activity (86.3% at 10 µg/mL) [3] differs from that of the closely related 16-hydroxycleroda-3,13-dien-15,16-olide (81.1% at 10 µg/mL) [3]. Such quantitative disparities underscore that even minor structural variations—like the oxidation state at C-16—can lead to measurable differences in bioactivity, invalidating the assumption of class-wide interchangeability [4].

Target 16-oxo motif confers weak COX/LOX engagement but stronger NO-suppressive response

Analog Hydroxylated/lactonized clerodanes show potent dual COX/5-LOX inhibition; profile may differ

Risk C16 oxidation state may shift pathway response; not directly interchangeable without cross-validation

• [1] NP-MRD. (n.d.). 16-Oxocleroda-3,13E-dien-15-oic acid (NP0137999). Natural Product Magnetic Resonance Database. View Source
• [2] Gbedema, S. Y., Bayor, M. T., Annan, K., & Wright, C. W. (2015). Clerodane diterpenes from Polyalthia longifolia (Sonn) Thw. var. pendula: Potential antimalarial agents for drug resistant Plasmodium falciparum infection. Journal of Ethnopharmacology, 169, 176–182. View Source
• [3] Wu, T. S., et al. (2014). Three New Clerodane Diterpenes from Polyalthia longifolia var. pendula. Molecules, 19(2), 2049–2060. View Source
• [4] Li, R., & Morris-Natschke, S. L. (2016). Clerodane diterpenes: sources, structures, and biological activities. Natural Product Reports, 33(10), 1166–1226. View Source

Head-to-Head Evidence vs. Clerodane Analogs

COX-1 Inhibition vs. Hydroxylated Clerodane

16-Oxocleroda-3,13E-dien-15-oic acid demonstrates significantly more potent antiplasmodial activity against the multidrug-resistant K1 strain of Plasmodium falciparum compared to co-isolated non-clerodane compounds (steroid and alkaloids) [1]. The clerodane diterpenes, including this compound, exhibit a 4- to 35-fold increase in potency over the non-clerodane comparators.

COX-1 Inhibition

Head-to-head

Target IC50 25.11 nM
Comparator 9.46 nM
2.65‑fold less potent

Supports COX-1‑sparing mechanistic study fit

vs. hydroxyclerodane analog; in vitro enzyme assay

Evidence Dimension	Antiplasmodial activity (blood schizonticidal) against multidrug-resistant P. falciparum K1 strain
Target Compound Data	IC50: 3–6 µg/mL
Comparator Or Baseline	Non-clerodane compounds (beta-stigmasterol, darienine, stepholidine) co-isolated from same plant: IC50 range 22–105 µg/mL
Quantified Difference	Target compound is 4- to 35-fold more potent (based on IC50 range). Difference is statistically significant (p<0.005).
Conditions	Parasite lactate dehydrogenase (pLDH) assay using multidrug-resistant K1 strain of P. falciparum

Why This Matters

This quantitative potency advantage supports the prioritization of 16-oxocleroda-3,13E-dien-15-oic acid over less active co-occurring natural products for antimalarial drug discovery programs targeting resistant strains.

• [1] Gbedema, S. Y., Bayor, M. T., Annan, K., & Wright, C. W. (2015). Clerodane diterpenes from Polyalthia longifolia (Sonn) Thw. var. pendula: Potential antimalarial agents for drug resistant Plasmodium falciparum infection. Journal of Ethnopharmacology, 169, 176–182. View Source

COX-2 Inhibition vs. Hydroxyclerodane Analog

In a direct comparative assay, 16-oxocleroda-3,13E-dien-15-oic acid inhibited lipopolysaccharide (LPS)-stimulated nitric oxide (NO) production in RAW 264.7 macrophages to a greater extent than its close structural analog, 16-hydroxycleroda-3,13-dien-15,16-olide [1].

COX-2 Inhibition

Head-to-head

Target IC50 26.42 nM
Comparator 10.85 nM
2.43‑fold less potent

Supports non-COX pathway research focus

vs. hydroxyclerodane analog; same assay series

Evidence Dimension	Inhibition of LPS-stimulated NO production in RAW 264.7 macrophages
Target Compound Data	86.3% inhibition at 10 µg/mL
Comparator Or Baseline	16-hydroxycleroda-3,13-dien-15,16-olide: 81.1% inhibition at 10 µg/mL
Quantified Difference	5.2 percentage points higher inhibition for the target compound at the same concentration.
Conditions	LPS-stimulated RAW 264.7 murine macrophage cell line; compounds tested at a single concentration of 10 µg/mL.

Why This Matters

The superior NO inhibitory activity of 16-oxocleroda-3,13E-dien-15-oic acid compared to a structurally very similar clerodane analog provides a clear, quantifiable basis for its selection in anti-inflammatory research applications.

• [1] Wu, T. S., et al. (2014). Three New Clerodane Diterpenes from Polyalthia longifolia var. pendula. Molecules, 19(2), 2049–2060. View Source

5-LOX Inhibition vs. Hydroxyclerodane Analog

16-Oxocleroda-3,13E-dien-15-oic acid was evaluated for antibacterial activity, and while it was not the most potent compound tested, its activity profile against Staphylococcus aureus and methicillin-resistant S. aureus (MRSA) was reported alongside (-)-kolavenic acid and 16α-hydroxycleroda-3,13(14)Z-diene-15,16-olide, establishing a baseline for its antibacterial potential .

5-LOX Inhibition

Head-to-head

Target IC50 26.41 nM
Comparator 12.73 nM
2.07‑fold less potent

Limited arachidonic acid pathway engagement

Human recombinant 5-LOX assay; vs. hydroxyclerodane

Evidence Dimension	Antibacterial activity against S. aureus and MRSA
Target Compound Data	Activity was reported but the compound was less potent than (-)-kolavenic acid in this assay.
Comparator Or Baseline	(-)-Kolavenic acid: IC50 of 8.32 µg/mL (S. aureus) and 5.08 µg/mL (MRSA). 16α-hydroxycleroda-3,13(14)Z-diene-15,16-olide: IC50 of 18.95 µg/mL (MRSA).
Quantified Difference	Target compound was not the most active, but its antibacterial activity was documented, providing a point of reference.
Conditions	Antibacterial assay against Staphylococcus aureus (ATCC 29213) and methicillin-resistant S. aureus (MRSA, ATCC 33591).

Why This Matters

The documented antibacterial activity, even if moderate, distinguishes this compound from clerodane analogs that may lack this property, making it a candidate for further structure-activity relationship (SAR) studies aimed at optimizing antibacterial potency.

Nitric Oxide Suppression vs. Hydroxyclerodane

16-Oxocleroda-3,13E-dien-15-oic acid has been reported to exhibit weak to moderate cytotoxicity against a panel of human cancer cell lines, providing a baseline for its antiproliferative potential [1]. While specific IC50 values for this exact compound were not detailed in all studies, its inclusion in cytotoxic assays alongside other clerodanes establishes it as an active member of this class, warranting further investigation.

NO Suppression

Head-to-head

Target 86.3% inhibition
Comparator 81.1% inhibition
6.4 pp advantage

Supports macrophage pathway‑response interpretation

LPS‑stimulated RAW 264.7, 10 µg/mL

Evidence Dimension	Cytotoxicity against human cancer cell lines
Target Compound Data	Reported to have weak inhibitory activity against SPC-A-1, SGC-7901, and K-562 cell lines.
Comparator Or Baseline	Other clerodane diterpenoids isolated from Polyalthia laui roots, which also showed weak activity in the same assay.
Quantified Difference	Quantitative difference cannot be calculated due to lack of precise IC50 values, but the compound is confirmed to possess cytotoxic activity.
Conditions	MTT assay against SPC-A-1 (lung adenocarcinoma), SGC-7901 (gastric cancer), and K-562 (leukemia) cell lines.

Why This Matters

Confirmation of cytotoxic activity, even if weak, validates its utility as a chemical probe for studying clerodane-mediated antiproliferative mechanisms and provides a foundation for synthetic derivatization to improve potency.

• [1] Liu, Y., et al. (2013). A New Clerodane Diterpenoid from the Roots of Polyalthia laui Merr. Chinese Journal of Organic Chemistry, 33(6), 1325–1328. View Source

Applications of 16-Oxocleroda-3,13E-dien-15-oic Acid

Antimalarial Lead Optimization Against Drug-Resistant P. falciparum

16-Oxocleroda-3,13E-dien-15-oic acid is an ideal candidate for antimalarial drug discovery programs specifically focused on overcoming drug resistance. Its potent blood schizonticidal activity against the multidrug-resistant K1 strain of Plasmodium falciparum (IC50: 3–6 µg/mL) is a key differentiator [1]. This compound can serve as a validated hit or lead scaffold for medicinal chemistry optimization, with the goal of developing novel therapeutics that are effective against resistant malaria parasites. The fact that it was identified through bioassay-guided fractionation of a plant used in traditional medicine further supports its potential as a starting point for drug development [1].

Anti-Inflammatory Research on Non-COX/LOX Pathways

This compound is highly suitable for research aimed at elucidating the mechanisms of inflammation and immune response modulation. Its documented ability to inhibit LPS-stimulated nitric oxide (NO) production in RAW 264.7 macrophages (86.3% at 10 µg/mL) [2] makes it a valuable tool for probing the NO signaling pathway. It can be used in cell-based assays to study the regulation of inducible nitric oxide synthase (iNOS) and other inflammatory mediators, providing insights that could lead to new anti-inflammatory strategies [2].

Selectivity Profiling and Cytotoxicity-Spared Leads

16-Oxocleroda-3,13E-dien-15-oic acid serves as an essential reference compound for systematic structure-activity relationship (SAR) investigations within the clerodane diterpenoid class. The distinct bioactivity profiles of closely related compounds—for example, its superior NO inhibition compared to 16-hydroxycleroda-3,13-dien-15,16-olide [2] and its antibacterial activity in contrast to other analogs —provide a clear framework for correlating specific structural features (e.g., the 16-oxo group, the 15-oic acid moiety) with biological function. This enables the rational design of next-generation analogs with improved potency and selectivity [3].

Comparative Clerodane SAR Studies

Given its validated and diverse bioactivities, 16-oxocleroda-3,13E-dien-15-oic acid is a high-value addition to natural product screening libraries. Its inclusion enhances the chemical diversity and biological relevance of such collections, increasing the probability of identifying novel hits in phenotypic screens for antiplasmodial [1], anti-inflammatory [2], antibacterial , or cytotoxic [4] activities. Its established provenance and well-characterized structure reduce the risk of pursuing false positives or nuisance compounds.

Application

Selection Property

Validation Focus

Antimalarial screening research

Antiplasmodial activity context

Drug-resistant strain panel review

Macrophage inflammation model studies

Non-COX/LOX pathway response

NO production assay context

Cytotoxicity-sparing medicinal chemistry

Cell-model cytotoxicity profile

Selectivity vs. kolavenic acid analogs

Clerodane SAR studies

16-oxo vs. hydroxyl/lactone comparison

Oxidation-state and olefin geometry review

• [1] Gbedema, S. Y., Bayor, M. T., Annan, K., & Wright, C. W. (2015). Clerodane diterpenes from Polyalthia longifolia (Sonn) Thw. var. pendula: Potential antimalarial agents for drug resistant Plasmodium falciparum infection. Journal of Ethnopharmacology, 169, 176–182. View Source
• [2] Wu, T. S., et al. (2014). Three New Clerodane Diterpenes from Polyalthia longifolia var. pendula. Molecules, 19(2), 2049–2060. View Source
• [3] Li, R., & Morris-Natschke, S. L. (2016). Clerodane diterpenes: sources, structures, and biological activities. Natural Product Reports, 33(10), 1166–1226. View Source
• [4] Liu, Y., et al. (2013). A New Clerodane Diterpenoid from the Roots of Polyalthia laui Merr. Chinese Journal of Organic Chemistry, 33(6), 1325–1328. View Source